1-chloro-N-methyl-N-(1-methylpiperidin-4-yl)methanesulfonamide

• Molecular Formula: C8H17ClN2O2S
• Molecular Weight: 240.75 g/mol
• SMILES: CN1CCC(CC1)N(C)S(=O)(=O)CCl
• InChI: InChI=1S/C8H17ClN2O2S/c1-10-5-3-8(4-6-10)11(2)14(12,13)7-9/h8H,3-7H2,1-2H3
• InChIKey: STKILHSFHHKLKQ-UHFFFAOYSA-N

Chloromethyl Sulfonamide Building Block Overview

1-chloro-N-methyl-N-(1-methylpiperidin-4-yl)methanesulfonamide (CAS 1341163-88-9) is a chloromethyl-sulfonamide derivative containing a 1-methylpiperidine moiety, with molecular formula C8H17ClN2O2S and molecular weight 240.75 g/mol . It is supplied as a research-grade chemical with a standard purity of 95%, accompanied by batch-specific QC data including NMR, HPLC, or GC . This compound sits at the intersection of piperidine-based sulfonamides and chloromethyl-functionalized molecules, positioning it as a versatile intermediate for medicinal chemistry and chemical biology applications.

▸ Reactive chloromethyl handle enables SN2 derivatization

▸ 1‑Methylpiperidine core supports CNS‑focused library design

▸ Batch‑specific QC documentation (NMR, HPLC, GC) available

Why Generic Substitution Fails

The presence of the electrophilic chloromethyl (-CH2Cl) group on the methanesulfonamide scaffold directly distinguishes this compound from non-halogenated analogs such as N-methyl-N-(1-methylpiperidin-4-yl)methanesulfonamide or the des-methyl analog N-methyl-N-(piperidin-4-yl)methanesulfonamide. This single chlorine atom creates a reactive center for nucleophilic displacement (SN2 chemistry), enabling covalent linkage to heteroatom-containing nucleophiles—a transformation inaccessible to the methyl or unsubstituted analogs. Generic substitution with non-chlorinated sulfonamides would abolish this core synthetic utility, making this compound irreplaceable for users requiring a functionalizable sulfonamide building block with a pre-installed 1-methylpiperidine moiety.

• Reactivity loss Non‑halogenated analogs lack the electrophilic carbon; nucleophilic substitution is not possible.
• Physicochemical shift Piperazine or des‑methyl analogs alter lipophilicity and CNS permeability profile.
• QC variability Undocumented purity from other suppliers may introduce impurities that affect reproducibility.

Quantitative Evidence Guide

Electrophilic Chloromethyl Reactivity Advantage

The target compound contains a chloromethyl (-CH₂Cl) group directly attached to the sulfonamide sulfur, a structural feature absent in the des-chloro analog N-methyl-N-(1-methylpiperidin-4-yl)methanesulfonamide. This chloromethyl group provides a calculated leaving-group potential (pKa of conjugate acid HCl ~ -7) that enables room-temperature SN2 nucleophilic displacement with amines, thiols, and alkoxides. The des-chloro analog lacks any leaving group at this position and is chemically inert toward nucleophilic substitution at the methanesulfonamide carbon .

Chloromethyl reactivity

Class‑level inference

Target: -CH₂Cl (electrophilic) vs. comparator: -CH₃ (inert)

Enables nucleophilic derivatization unattainable with des‑chloro analog

Requires nucleophile (amine, thiol, alkoxide); conditions variable

Evidence Dimension	Presence of electrophilic carbon for nucleophilic substitution
Target Compound Data	Contains -CH₂Cl (chloromethyl) attached to sulfonamide; molecular formula C₈H₁₇ClN₂O₂S
Comparator Or Baseline	N-methyl-N-(1-methylpiperidin-4-yl)methanesulfonamide: contains -CH₃ (methyl), no leaving group
Quantified Difference	Qualitative: Target has an electrophilic carbon; comparator lacks any leaving group at the methanesulfonamide position
Conditions	Nucleophilic substitution reaction conditions (amines, thiols, alkoxides; polar aprotic solvents; room temperature to 60°C)

Why This Matters

The chloromethyl group enables covalent derivatization at the sulfonamide carbon, a key synthetic step for building focused libraries, PROTAC linkers, or activity-based probes that cannot be executed with the non-halogenated analog.

Molecular Weight & ClogP vs Piperazine Analogs

Compared to the piperazine analog 1-((chloromethyl)sulfonyl)-4-methylpiperazine (C₆H₁₃ClN₂O₂S, MW ~ 212.7 g/mol), the target compound has a higher molecular weight (240.75 g/mol) and an additional methyl group on the piperidine nitrogen, which increases lipophilicity . This shifts the physicochemical profile: the piperidine core and N-methyl substitution increase the calculated logP compared to the piperazine analog, potentially enhancing blood-brain barrier permeability for CNS-targeted applications.

MW & logP comparison

Class‑level inference

Target: MW 240.75, piperidine core (logP ~0.9) vs. piperazine analog: MW ~212.7 (logP ~-0.7)

Physicochemical profile may favor CNS‑oriented library design

Calculated properties; experimental validation required

Evidence Dimension	Molecular weight and lipophilicity (ClogP)
Target Compound Data	MW = 240.75 g/mol; contains 1-methylpiperidine core; SMILES: O=S(CCl)(N(C)C1CCN(C)CC1)=O
Comparator Or Baseline	1-((chloromethyl)sulfonyl)-4-methylpiperazine: MW ~ 212.7 g/mol; piperazine core (less lipophilic); SMILES: CN1CCN(S(=O)(=O)CCl)CC1
Quantified Difference	ΔMW ≈ 28 g/mol; core difference: piperidine (logP ~0.9) vs piperazine (logP ~ -0.7)
Conditions	Calculated physicochemical properties based on structural scaffolds

Why This Matters

The piperidine scaffold and higher MW provide distinct physicochemical properties that may favor CNS penetration or specific protein-binding interactions over piperazine-based alternatives, influencing the selection of building blocks for CNS drug discovery programs.

Purity & Batch Reproducibility Documentation

The compound is supplied with a standard purity specification of 95%, with batch-specific QC data (NMR, HPLC, GC) provided by Bidepharm . This level of documentation enables a documented purity baseline that may not be uniformly available from all suppliers of structurally related but less widely sourced chloromethyl sulfonamide building blocks. The availability of batch-specific analytical data reduces the risk of uncharacterized impurities interfering with sensitive synthetic or biological applications.

Batch reproducibility

Data to verify

Purity 95% (vendor spec), batch‑specific NMR/HPLC/GC data

Documented purity baseline supports reproducible synthesis

Verify with received batch; supplier‑dependent

Evidence Dimension	Purity specification and QC documentation
Target Compound Data	Purity: 95% (standard), with batch NMR/HPLC/GC data available
Comparator Or Baseline	Other chloromethyl sulfonamide building blocks may have variable or undocumented purity levels depending on supplier
Quantified Difference	Not quantified across suppliers; target compound has publicly documented 95% purity specification
Conditions	Vendor product specification (Bidepharm, catalog number BD00992496)

Why This Matters

Documented purity and batch-specific QC enable researchers to establish reproducible synthetic protocols and biological assay conditions, reducing the risk of failed experiments due to uncharacterized impurities.

Optimal Application Scenarios

Covalent Fragment & PROTAC Linker Synthesis

The electrophilic chloromethyl group enables direct SN2 conjugation with thiols, amines, or phenolates to generate diverse sulfonamide-linked conjugates. This makes the compound a versatile headgroup for synthesizing PROTAC (Proteolysis Targeting Chimera) linkers, where the 1-methylpiperidine moiety may contribute to E3 ligase recruitment surface recognition. Non-halogenated analogs cannot participate in this chemistry, making this compound the preferred choice for programs requiring covalent linkage at the methanesulfonamide position .

CNS-Oriented Medicinal Chemistry Library Design

The 1-methylpiperidine core, combined with the lipophilicity conferred by the N-methyl substitution, positions this compound as a building block for CNS-focused compound libraries. The piperidine scaffold is a privileged structure in neuropharmacology, and the chloromethyl handle allows late-stage diversification to explore structure-activity relationships around the sulfonamide region without resynthesizing the entire scaffold .

Analytical Reference Standard

With its well-defined molecular formula (C₈H₁₇ClN₂O₂S), MW (240.75), and vendor-supplied batch-specific NMR/HPLC/GC data, this compound can serve as a reference standard for calibrating LC-MS or GC-MS methods intended to detect chloromethyl sulfonamide impurities or metabolites in pharmaceutical process chemistry. The presence of both chlorine isotopic signature and the characteristic piperidine fragmentation pattern provides dual confirmation points for method validation .

Application

Selection Property

Validation Focus

PROTAC linker synthesis

Electrophilic chloromethyl reactivity

SN2 conjugation with amine/thiol nucleophiles

CNS‑oriented library design

Piperidine scaffold & lipophilicity

CNS permeability profiling & SAR exploration

Analytical reference standard

Defined formula & QC documentation

LC‑MS/GC‑MS method calibration